{[2-(2-Bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

• IUPAC Name: 1-[2-(2-bromo-4-chlorophenoxy)phenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C14H13BrClNO.ClH/c1-17-9-10-4-2-3-5-13(10)18-14-7-6-11(16)8-12(14)15;/h2-8,17H,9H2,1H3;1H
• InChI Key: NFADFLSLZQQOMI-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=CC=C1OC2=C(C=C(C=C2)Cl)Br.Cl
• Molecular Formula: C14H14BrCl2NO
• Molecular Weight: 363.1 g/mol
• CAS No.: 2089255-78-5

Description

“{[2-(2-Bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride” is a chemical compound with the CAS Number: 2089255-78-5. Its IUPAC name is 1-(2-(2-bromo-4-chlorophenoxy)phenyl)-N-methylmethanamine hydrochloride. The compound has a molecular weight of 363.08.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H13BrClNO.ClH/c1-17-9-10-4-2-3-5-13(10)18-14-7-6-11(16)8-12(14)15;/h2-8,17H,9H2,1H3;1H. This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature. The compound is stable under normal shipping temperatures.

Scientific Research Applications

Corrosion Inhibition

• Title : Experimental and theoretical investigations of four amine derivatives as effective corrosion inhibitors for mild steel in HCl medium.
• Key Findings : The study synthesized four amine derivative compounds, including 2-{[(3-chlorophenyl)amino]methyl}phenol, and investigated their effectiveness as corrosion inhibitors for mild steel in 1 M HCl. The study used electrochemical measurements, surface analysis, and molecular dynamics simulation to determine the adsorption mechanism of these compounds.
• Source : (Boughoues et al., 2020).

Synthesis of Novel Compounds

• Title : Synthesis of 3-methyl-5-phenyl-(2-difluorophenyl)-2morpholinol Hydrochloride.
• Key Findings : This study involved the synthesis of a novel compound from 1-(2-difluorophenyl)-2-bromo-1-Acetone and Phenylglycinol, which included steps such as amine, cyclization reaction, reduction, and acidification.
• Source : (Cheng Chuan, 2011).

Synthetic Methods and Analysis

• Title : Test purchase, identification, and synthesis of 2-amino-1-(4-bromo-2, 5-dimethoxyphenyl)ethan-1-one (bk-2C-B).
• Key Findings : This study involved the synthesis and identification of bk-2C-B, a cathinone analogue, using a variety of analytical techniques such as nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry.
• Source : (Power et al., 2015).

Metal Ion Affinities and Fluorescence Properties

• Title : Structures, metal ion affinities, and fluorescence properties of soluble derivatives of tris((6-phenyl-2-pyridyl)methyl)amine.
• Key Findings : The study explored the binding properties of soluble ligands with metal ions such as Zn(2+) and Cu(2+), focusing on fluorescence, nuclear magnetic resonance (NMR), and potentiometric titration studies.
• Source : (Liang et al., 2009).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.